Cas no 1782218-94-3 (1-(3-bromophenyl)cyclopentylmethanol)

• Product Name: 1-(3-bromophenyl)cyclopentylmethanol
• CAS No: 1782218-94-3
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• MDL: MFCD28465423
• CID: 5220620
• PubChem ID: 83693367
• Update Time: 2025-05-21

1-(3-bromophenyl)cyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-bromophenyl)cyclopentyl)methanol
• [1-(3-bromophenyl)cyclopentyl]methanol
• starbld0025084
• Cyclopentanemethanol, 1-(3-bromophenyl)-
• 1-(3-bromophenyl)cyclopentylmethanol

• MDL： MFCD28465423
• Inchi： 1S/C12H15BrO/c13-11-5-3-4-10(8-11)12(9-14)6-1-2-7-12/h3-5,8,14H,1-2,6-7,9H2
• InChI Key： ADWTXFDDXMTYCY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CO)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on 1-(3-bromophenyl)cyclopentylmethanol

Comprehensive Guide to 1-(3-Bromophenyl)cyclopentylmethanol (CAS No. 1782218-94-3): Properties, Applications, and Market Insights

1-(3-Bromophenyl)cyclopentylmethanol (CAS No. 1782218-94-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated cyclopentyl derivative is widely utilized as a key intermediate in the synthesis of complex molecules, particularly in drug discovery and material science. The compound's unique structure, featuring a cyclopentylmethanol backbone and a 3-bromophenyl substituent, offers versatile reactivity for further functionalization.

The growing demand for 1-(3-Bromophenyl)cyclopentylmethanol in medicinal chemistry stems from its role as a building block for potential therapeutic agents. Researchers are particularly interested in its application for developing central nervous system (CNS) drugs, given the compound's ability to cross the blood-brain barrier. Recent studies have explored its derivatives as potential modulators of neurological receptors, aligning with current trends in neurodegenerative disease research and mental health therapeutics.

From a chemical perspective, 1-(3-Bromophenyl)cyclopentylmethanol exhibits interesting physical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. The presence of both hydroxyl and bromine functional groups allows for diverse chemical transformations, making it valuable for structure-activity relationship (SAR) studies in drug development programs.

The synthesis of 1-(3-Bromophenyl)cyclopentylmethanol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current optimization efforts focus on green chemistry approaches, reflecting the pharmaceutical industry's shift toward more sustainable synthetic methods. This aligns with frequently searched topics like eco-friendly synthesis and green pharmaceutical intermediates in scientific literature and patent databases.

In the pharmaceutical market, the demand for 1-(3-Bromophenyl)cyclopentylmethanol has shown steady growth, particularly from contract research organizations (CROs) and academic laboratories engaged in drug discovery projects. The compound's price and availability fluctuate based on raw material costs and regulatory factors affecting brominated compounds. Suppliers often highlight its high purity grade and consistent batch-to-batch quality as key selling points for research applications.

Quality control for 1-(3-Bromophenyl)cyclopentylmethanol typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements for pharmaceutical intermediates, addressing common researcher concerns about impurity profiles and structural confirmation. The analytical data package provided with commercial samples often becomes a deciding factor for purchase decisions.

Storage and handling of 1-(3-Bromophenyl)cyclopentylmethanol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper procedures should be followed to maintain stability. The compound is typically stored under inert atmosphere at controlled temperatures to prevent degradation, a practice that resonates with current laboratory safety trends emphasizing proper chemical storage protocols.

Recent patent literature reveals innovative applications of 1-(3-Bromophenyl)cyclopentylmethanol derivatives in various therapeutic areas. Particularly noteworthy is their exploration in GPCR-targeted therapies, a hot topic in current drug development. The compound's structural flexibility allows medicinal chemists to develop novel analogs with potential activity against various disease targets, making it valuable for fragment-based drug design strategies.

The global market for 1-(3-Bromophenyl)cyclopentylmethanol shows regional variations in demand patterns. North America and Europe currently lead in consumption, driven by active pharmaceutical research sectors. However, emerging markets in Asia are showing increased interest, particularly from generic drug manufacturers and specialty chemical producers expanding their product portfolios.

Future prospects for 1-(3-Bromophenyl)cyclopentylmethanol appear promising, with potential applications extending beyond pharmaceuticals. Materials science researchers are investigating its derivatives for advanced polymer systems and functional materials. The compound's aromatic and aliphatic hybrid structure offers unique properties that could be valuable in developing new materials with specific electronic or mechanical characteristics.

For researchers working with 1-(3-Bromophenyl)cyclopentylmethanol, proper characterization is essential before use in synthetic applications. Standard protocols recommend full spectral analysis and comparison with reference data to confirm identity and purity. This practice addresses common search queries about compound verification methods and analytical techniques for organic intermediates in research settings.

In conclusion, 1-(3-Bromophenyl)cyclopentylmethanol (CAS No. 1782218-94-3) represents an important building block in modern organic synthesis, particularly for pharmaceutical applications. Its versatility, combined with growing research interest in its potential derivatives, ensures its continued relevance in chemical research. As synthetic methodologies advance and new therapeutic targets emerge, this compound is likely to maintain its position as a valuable tool for medicinal chemists and materials scientists alike.